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Compound of Interest

Compound Name: Triphenyltetrazolium

Cat. No.: B181601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Principles of Triphenyltetrazolium Chloride
(TTC)
Triphenyltetrazolium chloride (TTC) is a water-soluble organic compound extensively used in

biomedical research as a redox indicator to determine cell viability and tissue damage.[1][2][3]

In its oxidized state, TTC is a colorless salt. However, in the presence of viable, metabolically

active cells, it is reduced by dehydrogenase enzymes within the mitochondria to form 1,3,5-

triphenylformazan (TPF), an intensely red, water-insoluble compound.[2][3] This colorimetric

change provides a robust and quantifiable method for assessing cellular respiration and

viability.[1][4] Inactive or necrotic tissues lack the necessary enzymatic activity to reduce TTC,

and therefore remain colorless.[1]

Chemical and Physical Properties
TTC is a white to pale yellow crystalline powder with good solubility in water, ethanol, and

acetone, but it is insoluble in ether.[1][5] It is sensitive to light and should be stored accordingly

to prevent degradation.[2][3] The reduced product, TPF, is a stable, red compound that can be

extracted using organic solvents for quantitative analysis.
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The reduction of TTC to TPF is intrinsically linked to the mitochondrial electron transport chain

and the activity of various dehydrogenase enzymes.[6] Nicotinamide adenine dinucleotide

(NADH), a key product of the citric acid cycle, donates electrons to the electron transport chain.

Dehydrogenases, particularly within complex I of the respiratory chain, facilitate the transfer of

these electrons to TTC, which acts as an artificial electron acceptor.[6] This reduction results in

the formation of the red formazan precipitate, visually indicating active cellular metabolism.
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Caption: TTC reduction pathway in viable mitochondria.

Quantitative Data Summary
The optimal conditions for TTC assays can vary depending on the cell type, tissue, and

experimental objectives. The following tables summarize key quantitative parameters for

common TTC applications.

Table 1: TTC Concentration and Incubation Parameters
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Application
TTC Concentration
(% w/v)

Incubation Time
Incubation
Temperature (°C)

In Vitro Cell Viability 0.05 - 0.1 1 - 4 hours 37

In Vivo Tissue

Staining (e.g., brain,

heart)

1 - 2 15 - 30 minutes 37

Microbial Viability 0.05 - 0.2 30 minutes - 4 hours 30 - 37

Seed Viability 0.1 - 1.0 4 - 24 hours 25 - 30

Table 2: Formazan Solubilization and Spectrophotometry

Application
Common Solubilization
Solvents

Wavelength for
Absorbance (nm)

In Vitro Cell Viability
Dimethyl sulfoxide (DMSO),

Isopropanol, Ethanol
480 - 500

Microbial Viability Methanol, Ethanol, DMSO 480 - 485

Seed Viability
Methanol, 10% TCA in

Methanol, DMSO
483 - 485

Experimental Protocols
In Vitro Cell Viability Assay
This protocol outlines the steps for assessing the viability of cultured cells using TTC.

Materials:

TTC solution (0.5 mg/mL in serum-free medium or PBS)

96-well culture plates with seeded cells

Test compounds
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Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

Microplate reader

Procedure:

Seed cells in a 96-well plate and incubate for 24 hours.

Treat cells with the test compound for the desired duration.

Remove the culture medium and add 100 µL of TTC solution to each well.

Incubate for 2-4 hours at 37°C, protected from light.

Remove the TTC solution and add 100 µL of a solubilization solvent to dissolve the formazan

crystals.

Measure the absorbance at 570 nm with a reference wavelength of 630 nm.
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Seed Cells in 96-well Plate

Treat with Test Compound

Add TTC Solution

Incubate (2-4h, 37°C)

Add Solubilization Solution

Measure Absorbance at 570 nm

Analyze Data

 

Excise Organ and Rinse

Slice Tissue (2 mm sections)

Incubate in 2% TTC (30 min, 37°C)

Fix in 4% Paraformaldehyde

Image and Quantify Infarct Area

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181601#triphenyltetrazolium-chloride-redox-
indicator-basics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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